3,3,3-Trifluoro-1-nitropropene

• Molecular Formula: C3H2F3NO2
• Molecular Weight: 141.05 g/mol
• IUPAC Name: 3,3,3-trifluoro-1-nitroprop-1-ene
• InChI: InChI=1S/C3H2F3NO2/c4-3(5,6)1-2-7(8)9/h1-2H
• InChI Key: FCKHHHXXJZMXBH-UHFFFAOYSA-N
• Canonical SMILES: C(=C[N+](=O)[O-])C(F)(F)F

Description

3,3,3-Trifluoro-1-nitropropene is a useful research compound. Its molecular formula is C3H2F3NO2 and its molecular weight is 141.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,2,2-trifluoroethane-1,1-diol (75% aq solution, 20 g, 0.13 mol), CH3NO2 (24 g, 0.39 mol) and Na2CO3 (0.85 g, 8 mmol) was stirred overnight at RT. Water (50 mL) was added and the mixture was extracted with diethyl ether (3×30 mL) and dried over Na2SO4. After concentrating the organic extract at low temperature and under reduced pressure, P2O5 (20.0 g, 0.14 mol) was added to the residue oil, which was distilled at atmospheric pressure to give a green-yellow oil (4 g, 50% purity, 10% yield). Boiling point 85-90° C.; 1H NMR (400 MHz, CDCl3) δ ppm 7.09-7.17 (m, 1 H), 7.50 (dd, J=2.0 Hz, 12.0 Hz, 1 H).